Cas no 1805107-19-0 (4-Amino-5-phenylnicotinic acid)
4-Amino-5-phenylnicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-phenylnicotinic acid
- BDBM50535471
-
- Inchi: 1S/C12H10N2O2/c13-11-9(8-4-2-1-3-5-8)6-14-7-10(11)12(15)16/h1-7H,(H2,13,14)(H,15,16)
- InChI Key: MZBGLXFMIXLREN-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1N)C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- XLogP3: 1.9
- Topological Polar Surface Area: 76.2
4-Amino-5-phenylnicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014542-250mg |
4-Amino-5-phenylnicotinic acid |
1805107-19-0 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029014542-1g |
4-Amino-5-phenylnicotinic acid |
1805107-19-0 | 95% | 1g |
$2,952.90 | 2022-04-01 |
4-Amino-5-phenylnicotinic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-Amino-5-phenylnicotinic acid
Comprehensive Overview of 4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0): Properties, Applications, and Research Insights
4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This nicotinic acid derivative combines a phenyl group with an amino-substituted pyridine core, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C12H10N2O2, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability in medicinal chemistry.
Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of compounds like 4-Amino-5-phenylnicotinic acid. Researchers frequently search for "nicotinic acid derivatives in cancer therapy" or "phenyl-substituted heterocycles for neurodegenerative diseases," aligning with this compound's relevance. Its structural motifs are analogous to those found in FDA-approved kinase inhibitors, sparking interest in its potential as a scaffold for targeted therapies.
The synthesis of 4-Amino-5-phenylnicotinic acid typically involves palladium-catalyzed cross-coupling reactions or multi-step heterocyclic condensation protocols. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, while computational studies (e.g., molecular docking) explore its binding affinities. These methodologies address common queries like "how to verify nicotinic acid derivative purity" or "computational modeling for drug-like molecules," which dominate academic search engines.
Beyond pharmaceuticals, this compound's fluorescence properties make it a candidate for bioimaging probes, a topic trending in nanotechnology forums. Its conjugated π-system enables applications in organic electronics, responding to searches such as "small molecules for OLED materials." Environmental studies also investigate its biodegradability, addressing concerns about "green chemistry in heterocycle synthesis."
In conclusion, 4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0) exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted applications—from drug development to functional materials—position it as a compound of enduring scientific interest, validated by both experimental data and computational predictions.
1805107-19-0 (4-Amino-5-phenylnicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)